Cas no 921790-28-5 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide)
N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide
- N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-2-methylbenzamide
- 921790-28-5
- F2262-0220
- N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide
- N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide
- AKOS024633254
-
- Inchi: 1S/C22H24N2O3/c1-5-12-24-18-13-16(23-20(25)17-9-7-6-8-15(17)2)10-11-19(18)27-14-22(3,4)21(24)26/h5-11,13H,1,12,14H2,2-4H3,(H,23,25)
- InChI Key: TXAMLDWCLTXPOO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C2OCC(C)(C)C(=O)N(CC=C)C2=C1)(=O)C1=CC=CC=C1C
Computed Properties
- Exact Mass: 364.17869263g/mol
- Monoisotopic Mass: 364.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 58.6Ų
N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2262-0220-2μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2262-0220-5μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2262-0220-10μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2262-0220-20μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2262-0220-1mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2262-0220-2mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2262-0220-3mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2262-0220-4mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2262-0220-5mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2262-0220-10mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
921790-28-5 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide
Comprehensive Overview of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide (CAS No. 921790-28-5)
N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide, with the CAS number 921790-28-5, is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the benzoxazepine class, known for its diverse biological activities and potential therapeutic applications. The compound's unique tetrahydro-1,5-benzoxazepine core, combined with a 2-methylbenzamide substituent, makes it a subject of interest for drug discovery and development.
In recent years, researchers have focused on the pharmacological properties of benzoxazepine derivatives, particularly their role in modulating enzyme activity and receptor interactions. The presence of the prop-2-en-1-yl (allyl) group in this compound suggests potential reactivity, which could be leveraged for further chemical modifications. This aligns with the growing trend in structure-activity relationship (SAR) studies, where small structural changes can significantly alter a compound's biological effects.
The synthetic pathway for CAS 921790-28-5 involves multi-step organic reactions, often starting from readily available precursors like 2-aminophenols and methylbenzoyl chlorides. Modern green chemistry techniques, such as catalytic methods and solvent-free reactions, are increasingly being applied to optimize its synthesis. This reflects the broader shift toward sustainable practices in chemical manufacturing, a topic highly relevant to today's environmentally conscious researchers.
Analytical characterization of this compound typically employs advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the purity and structural integrity of the material, which is crucial for reliable research outcomes. The compound's physicochemical properties, including solubility, stability, and partition coefficients, are carefully studied to predict its behavior in biological systems.
In drug discovery contexts, N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide serves as a valuable scaffold for developing novel therapeutic agents. Its benzoxazepine moiety is particularly interesting for targeting central nervous system (CNS) disorders, given the structural similarities to known neuroactive compounds. This connects with current research trends exploring treatments for neurological conditions, a field experiencing rapid growth due to increasing global health needs.
The compound's potential metabolic pathways and toxicological profile are important considerations in preclinical studies. Researchers employ in vitro and in silico methods to predict how the molecule might be processed in living organisms. These investigations are part of the broader push toward predictive toxicology, which aims to reduce animal testing while maintaining rigorous safety standards.
From a commercial perspective, CAS 921790-28-5 represents an important intermediate for pharmaceutical development. Its availability from specialty chemical suppliers supports ongoing research efforts across academic and industrial laboratories. The compound's listing in major chemical databases facilitates information sharing and collaboration within the scientific community.
Future research directions for this compound may include exploring its crystal structure through X-ray diffraction, investigating its potential as a protein-binding agent, or developing more efficient synthetic routes. These avenues align with current scientific priorities, such as rational drug design and process optimization, demonstrating the compound's continued relevance in modern chemistry.
In conclusion, N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide (CAS 921790-28-5) represents a fascinating example of contemporary medicinal chemistry. Its complex structure and potential biological activities make it a compelling subject for ongoing research, particularly in the context of developing new therapeutic solutions for challenging medical conditions.
921790-28-5 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)